Cas no 847150-07-6 (Methyl 2-(3-(methylsulfonyl)phenyl)acetate)

Methyl 2-(3-(methylsulfonyl)phenyl)acetate is a versatile organic compound characterized by its methylsulfonyl and ester functional groups, which enhance its reactivity and utility in synthetic chemistry. The methylsulfonyl moiety provides strong electron-withdrawing properties, making it valuable in electrophilic substitution reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The ester group offers further derivatization potential, enabling hydrolysis or transesterification for downstream applications. Its well-defined structure and stability under standard conditions ensure consistent performance in cross-coupling reactions and other fine chemical processes. This compound is particularly useful in the development of bioactive molecules, where precise functional group manipulation is critical.
Methyl 2-(3-(methylsulfonyl)phenyl)acetate structure
847150-07-6 structure
Product Name:Methyl 2-(3-(methylsulfonyl)phenyl)acetate
CAS No:847150-07-6
MF:C10H12O4S
MW:228.264882087708
MDL:MFCD18651686
CID:1056444
PubChem ID:21071301
Update Time:2025-11-02

Methyl 2-(3-(methylsulfonyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-(methylsulfonyl)phenyl)acetate
    • 3-(methylsulfonyl) Benzeneacetic acid methyl ester
    • METHYL 3-(METHYLSULFONYL)PHENYLACETATE
    • Methyl 2-[3-(methylsulfonyl)phenyl]acetate
    • A864038
    • 847150-07-6
    • XIB15007
    • Methyl 3-(methanesulfonyl)phenylacetate
    • SCHEMBL3249872
    • PLOWZCWDZYYNNV-UHFFFAOYSA-N
    • BS-24180
    • Methyl2-(3-(methylsulfonyl)phenyl)acetate
    • SY012358
    • MFCD18651686
    • CS-0456190
    • 3-(4-BROMOPHENYL)-1H-PYRAZOLE-5-CARBOXYLICACID
    • methyl 2-(3-methylsulfonylphenyl)acetate
    • (3-methanesulfonylphenyl)acetic acid methyl ester
    • AKOS022183245
    • AC6914
    • DB-356539
    • MDL： MFCD18651686
    • Inchi： 1S/C10H12O4S/c1-14-10(11)7-8-4-3-5-9(6-8)15(2,12)13/h3-6H,7H2,1-2H3
    • InChI Key： PLOWZCWDZYYNNV-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC=C(CC(=O)OC)C=1)(=O)=O

Computed Properties

  • Exact Mass: 228.04600
  • Monoisotopic Mass: 228.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 68.82000
  • LogP: 1.88640

Methyl 2-(3-(methylsulfonyl)phenyl)acetate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-(3-(methylsulfonyl)phenyl)acetate Pricemore >>

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